Cas no 2306263-38-5 (ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate)

• Product Name: ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate
• CAS No: 2306263-38-5
• MF: C₁₀H₈BrFN₂O₂
• MW: 287.085124969482
• CID: 5290180
• Update Time: 2026-03-10

ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylic acid, 7-bromo-3-fluoro-, ethyl ester
• ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate

• Inchi： 1S/C10H8BrFN2O2/c1-2-16-10(15)8-9(12)14-4-3-6(11)5-7(14)13-8/h3-5H,2H2,1H3
• SMILES： C12=NC(C(OCC)=O)=C(F)N1C=CC(Br)=C2

Additional information on ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate

Comprehensive Overview of Ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2306263-38-5)

The compound ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2306263-38-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[1,2-a]pyridine core, make it a valuable intermediate for the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key reasons for the growing interest in ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate is its versatility in organic synthesis. The presence of both bromo and fluoro substituents allows for selective functionalization, enabling chemists to create diverse derivatives. This property aligns with current trends in medicinal chemistry, where researchers seek to optimize molecular scaffolds for improved pharmacokinetics and target specificity.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their broad biological activities. Users searching for "CAS 2306263-38-5 applications" or "ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate synthesis" often seek insights into its role in fragment-based drug design. The compound's ability to serve as a building block for small-molecule therapeutics makes it a hot topic in academic and industrial circles.

From a technical perspective, the ethyl ester group in CAS 2306263-38-5 provides excellent solubility in organic solvents, facilitating its use in cross-coupling reactions. This characteristic is particularly relevant to researchers investigating "imidazo[1,2-a]pyridine C-H activation" or "transition-metal-catalyzed transformations." Such methodologies are crucial for developing next-generation pharmaceuticals with enhanced efficacy and reduced side effects.

The fluorine atom in ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate contributes to its metabolic stability, a feature highly valued in modern drug development. Searches for "fluorinated heterocycles in drug discovery" often highlight compounds like this due to their improved membrane permeability and target binding affinity. These attributes make it a promising candidate for addressing challenges in CNS drug delivery and antibiotic resistance.

Quality control of CAS 2306263-38-5 is another area of frequent inquiry. Analytical methods such as HPLC and NMR spectroscopy are essential for verifying the purity of this compound, especially when used as a reference standard. Researchers looking for "imidazo[1,2-a]pyridine characterization techniques" will find this information particularly valuable for their synthetic workflows.

Environmental considerations surrounding ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate synthesis have also emerged as a discussion point. The pharmaceutical industry's shift toward greener chemistry has led to increased interest in "sustainable heterocycle synthesis" and "catalytic bromination methods." These approaches aim to minimize waste while maintaining the high yields required for commercial-scale production.

Looking ahead, the scientific community anticipates expanded applications for 2306263-38-5 in materials science. Its conjugated system and halogen substituents make it a potential candidate for organic electronic materials. This aligns with growing searches for "nitrogen-containing aromatic compounds for OLEDs" and "functionalized pyridines in material chemistry," demonstrating the compound's interdisciplinary relevance.

For synthetic chemists, the imidazo[1,2-a]pyridine scaffold represented by ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate offers numerous possibilities for structure-activity relationship studies. The bromine atom serves as an excellent handle for further derivatization through Buchwald-Hartwig amination or Suzuki coupling, addressing common search queries about "imidazo[1,2-a]pyridine functionalization strategies."

In conclusion, ethyl 7-bromo-3-fluoro-imidazo[1,2-a]pyridine-2-carboxylate (CAS No. 2306263-38-5) represents a versatile and valuable compound in contemporary chemical research. Its structural features and synthetic accessibility continue to inspire innovations across multiple scientific disciplines, from medicinal chemistry to materials science. As research progresses, this compound will likely remain at the forefront of discussions about heterocyclic compound development and pharmaceutical intermediates.